![molecular formula C17H17F3N2O2S B2370244 2-(Thiophen-2-yl)-1-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)ethanone CAS No. 1421531-19-2](/img/structure/B2370244.png)
2-(Thiophen-2-yl)-1-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)ethanone
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Description
2-(Thiophen-2-yl)-1-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H17F3N2O2S and its molecular weight is 370.39. The purity is usually 95%.
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Scientific Research Applications
- TPE is a promising scaffold for designing novel drugs. Researchers explore its potential as a lead compound for developing pharmaceuticals targeting specific diseases. Its unique structure may interact with biological receptors, enzymes, or transporters, making it valuable in drug discovery .
- Scientists investigate TPE derivatives as potential anticancer agents. By modifying its chemical structure, they aim to enhance its selectivity against cancer cells while minimizing toxicity to healthy tissues. Early studies suggest its cytotoxic effects on cancer cell lines .
- TPE exhibits strong fluorescence properties, making it useful in sensor applications. Researchers create fluorescent probes based on this compound to detect specific analytes (such as metal ions, pH changes, or biomolecules). These sensors find applications in environmental monitoring, bioimaging, and diagnostics .
- TPE derivatives serve as building blocks for organic semiconductors. Their electron-rich and electron-poor moieties allow efficient charge transport. Researchers incorporate them into organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and solar cells. These applications benefit from their high luminescence and stability .
- TPE derivatives are investigated for their pesticidal properties. Researchers explore their efficacy against pests, such as insects, fungi, and nematodes. By understanding their mode of action, they aim to develop environmentally friendly alternatives to conventional pesticides .
- TPE participates in supramolecular assemblies. Researchers design host molecules based on its structure to encapsulate guest molecules selectively. These host-guest interactions have implications in drug delivery, catalysis, and materials science .
Medicinal Chemistry and Drug Development
Anticancer Agents
Photophysical Properties and Sensors
Materials Science and Organic Electronics
Agrochemicals and Pest Control
Supramolecular Chemistry and Host-Guest Interactions
properties
IUPAC Name |
2-thiophen-2-yl-1-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F3N2O2S/c18-17(19,20)12-3-4-15(21-11-12)24-13-5-7-22(8-6-13)16(23)10-14-2-1-9-25-14/h1-4,9,11,13H,5-8,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWPAENZQUXYBDZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)CC3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F3N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Thiophen-2-yl)-1-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)ethanone |
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